Phenylpropenes
Phenylpropenes are a class of organic compounds characterized by the presence of a phenyl group and a propene double bond. These molecules are widely found in nature, particularly in essential oils from plants such as lavender and mint. Phenylpropenes exhibit a variety of chemical properties that make them useful in multiple applications. In the fragrance industry, they serve as key aroma compounds to impart specific scents. Additionally, due to their antimicrobial and antioxidant properties, phenylpropenes are increasingly being explored for use in food preservation and cosmetic products. Their synthetic counterparts also find application in perfumery, pharmaceuticals, and agrochemicals. The structural diversity of phenylpropenes allows for the design of compounds with tailored functionalities, making them versatile building blocks in organic synthesis.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
Benzene, (1-methyl-1,2-butadienyl)- | 52741-30-7 | C11H12 |
![]() |
Phenol, 3-(1-methylethenyl)- | 51985-06-9 | C9H10O |
![]() |
Phenol, 3-(1-methylethenyl)-, acetate | 51985-05-8 | C11H14O3 |
![]() |
1-Propen-1-ol,2-phenyl-, 1-acetate | 79809-21-5 | C11H12O2 |
![]() |
(E)-Trimethyl(3-phenylbut-2-en-1-yl)silane | 79239-05-7 | C13H20Si |
![]() |
2-1-(4-Aminophenyl)ethylidenepropanedinitrile | 122520-80-3 | C11H9N3 |
![]() |
Benzene,1,3,5-trimethyl-2-(1-methylethenyl)- | 14679-13-1 | C12H16 |
![]() |
Benzene,[1-(fluoromethyl)ethenyl]- | 14584-33-9 | C9H9F |
![]() |
4-(3-methylbut-2-en-2-yl)benzoic acid | 13399-35-4 | C12H14O2 |
![]() |
2,4-Difluoro-1-(prop-1-en-2-yl)benzene | 156570-11-5 | C9H8F2 |
Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Recommended suppliers
-
Beyond Pharmaceutical Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Shanghai Hongxiang Biomedical Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Inner Mongolia Xinhong Biological Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Jiangsu Kolod Food Ingredients Co.,ltdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Shanghai Jinhuan Chemical CO., LTD.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products









